Diethyl 3-methyl-5-[(3-nitrobenzoyl)amino]thiophene-2,4-dicarboxylate

• IUPAC Name: diethyl 3-methyl-5-[(3-nitrobenzoyl)amino]thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C18H18N2O7S/c1-4-26-17(22)13-10(3)14(18(23)27-5-2)28-16(13)19-15(21)11-7-6-8-12(9-11)20(24)25/h6-9H,4-5H2,1-3H3,(H,19,21)
• InChI Key: HIPWCVAWMRWHPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C18H18N2O7S
• Molecular Weight: 406.4 g/mol

Description

Diethyl 3-methyl-5-[(3-nitrobenzoyl)amino]thiophene-2,4-dicarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis.

Scientific Research Applications

Intermolecular Forces and Packing Structure

The study by Bettencourt‐Dias et al. (2005) focused on the derivatization of thiophene with various acids to yield compounds, including those related to the specified chemical. These compounds were characterized by X-ray single-crystal diffraction to understand the solid-state structures influenced by the functional groups and intermolecular forces. The research highlighted the significance of π−π interactions between aromatic rings in determining molecular packing structures in thiophene derivatives Bettencourt‐Dias, Viswanathan, & Ruddy, 2005.

Fluorescent Nitrobenzoyl Polythiophenes

Coelho et al. (2015) synthesized two thiophene derivatives, including 4”-nitrobenzoyl (thiophene-3′-yl)-1-ethylate, and investigated their electrochemical polymerization and fluorescent properties. This study contributes to the understanding of the spectroscopic and electrochemical characteristics of such compounds, which could have implications for developing materials with specific optical or electronic properties Coelho, Nascimento, Ribeiro, & Navarro, 2015.

Lanthanide-Based Metal-Organic Frameworks

Wang et al. (2016) explored the functionalization of microporous lanthanide-based metal-organic frameworks (MOFs) using a dicarboxylate ligand with methyl-substituted thieno[2,3-b]thiophene groups. These MOFs demonstrated sensing activities and magnetic properties, showcasing the potential of thiophene derivatives in creating functional materials for gas adsorption, sensing, and magnetic applications Wang, Cao, Yan, Li, Lu, Ma, Li, Dou, & Bai, 2016.

Crystal Engineering of Cadmium Coordination Polymers

Xue et al. (2015) reported on the crystal engineering of cadmium coordination polymers using a nitro-functionalized thiophene-2,5-dicarboxylate. This research highlights the structural diversity and properties of coordination polymers based on thiophene derivatives, emphasizing their potential in material science Xue, Li, Ma, & Wang, 2015.